Cas no 95664-69-0 (Ethyl 2-(3-pentadecylphenoxy)butanoate)

Ethyl 2-(3-pentadecylphenoxy)butanoate structure
95664-69-0 structure
Product name:Ethyl 2-(3-pentadecylphenoxy)butanoate
CAS No:95664-69-0
MF:C27H46O3
MW:418.652348995209
CID:2819225
PubChem ID:71331045

Ethyl 2-(3-pentadecylphenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

    • 95664-69-0
    • ETHYL 2-(3-PENTADECYLPHENOXY)BUTANOATE
    • DTXSID30759670
    • Ethyl 2-(3-pentadecylphenoxy)butanoate
    • Inchi: InChI=1S/C27H46O3/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-20-24-21-19-22-25(23-24)30-26(5-2)27(28)29-6-3/h19,21-23,26H,4-18,20H2,1-3H3
    • InChI Key: AGOFKPLFXWNCEJ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 418.34469533Da
  • Monoisotopic Mass: 418.34469533Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 20
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 35.5Ų

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